![molecular formula C17H27N3O2 B6170127 rac-3-[(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-yl]propan-1-amine, cis CAS No. 2639378-47-3](/img/no-structure.png)
rac-3-[(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-yl]propan-1-amine, cis
Overview
Description
Rac-3-[(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-yl]propan-1-amine, cis is a useful research compound. Its molecular formula is C17H27N3O2 and its molecular weight is 305.4. The purity is usually 95.
BenchChem offers high-quality rac-3-[(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-yl]propan-1-amine, cis suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-3-[(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-yl]propan-1-amine, cis including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-3-[(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-yl]propan-1-amine, cis involves the synthesis of the intermediate compounds followed by their coupling to form the final product. The key steps in the synthesis pathway include the synthesis of the oxazole ring, the synthesis of the piperidine ring, and the coupling of the two rings to form the final product.", "Starting Materials": [ "Cyclobutylamine", "2-bromo-3-methylpiperidine", "Ethyl 2-oxo-4-phenylbutyrate", "Sodium hydride", "Bromine", "Sodium borohydride", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Acetone", "Diethyl ether", "Chloroform", "Toluene", "Ethanol" ], "Reaction": [ "Synthesis of 5-cyclobutyl-1,2-oxazole-3-carboxylic acid: Cyclobutylamine is reacted with ethyl 2-oxo-4-phenylbutyrate in the presence of sodium hydride to form ethyl 2-(cyclobutylamino)-4-phenylbutyrate. This compound is then treated with bromine to form 5-cyclobutyl-1,2-oxazole-3-carboxylic acid.", "Synthesis of (2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidine: 2-bromo-3-methylpiperidine is reacted with sodium borohydride to form 3-methylpiperidine. This compound is then reacted with 5-cyclobutyl-1,2-oxazole-3-carboxylic acid in the presence of sodium cyanoborohydride to form (2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidine.", "Coupling of the oxazole and piperidine rings: (2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidine is reacted with racemic 1-chloro-3-aminopropane in the presence of sodium hydroxide to form rac-3-[(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-yl]propan-1-amine, cis." ] } | |
CAS RN |
2639378-47-3 |
Product Name |
rac-3-[(2R,3R)-1-(5-cyclobutyl-1,2-oxazole-3-carbonyl)-3-methylpiperidin-2-yl]propan-1-amine, cis |
Molecular Formula |
C17H27N3O2 |
Molecular Weight |
305.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
